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Compound of Interest

Compound Name: TMPyP4 tosylate

Cat. No.: B10752307 Get Quote

This technical guide provides an in-depth overview of the solubility characteristics of TMPyP4
tosylate in water and dimethyl sulfoxide (DMSO), critical for its application in biomedical

research. It also elucidates its primary mechanism of action as a G-quadruplex stabilizer and

telomerase inhibitor, offering valuable information for researchers, scientists, and professionals

in drug development.

Quantitative Solubility Data
The solubility of TMPyP4 tosylate can vary between different suppliers and batches. The

following table summarizes the reported solubility data in water and DMSO. It is recommended

to perform small-scale solubility tests before preparing large-volume stock solutions.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Source(s)

Water ≥55.56 ~40.7 [1]

Water Soluble to 50 mM ~68.18 [2][3]

Water Soluble to 100 mM ~136.36 [4]

Water 6.2 4.55 [5][6]

Water 5 3.67 [7][8]

Water ≤5.0% Not Specified [9]

PBS (pH 7.2) ~10 ~7.33 [10][11]

DMSO

≥2.68 (with gentle

warming and

ultrasonic)

~1.97 [1]

DMSO 10 (Need ultrasonic) 7.33 [5]

DMSO 15 (Need ultrasonic) 11.00 [7]

DMSO
18.33 (Sonication is

recommended)
13.44 [6]

DMSO
Insoluble to slightly

soluble (<1)
Not Specified [9][12]

Note: The molecular weight of TMPyP4 tosylate is 1363.6 g/mol .

Experimental Protocols for Solution Preparation
While detailed experimental protocols for determining maximum solubility are not readily

available in the provided search results, the following general procedures are recommended for

preparing TMPyP4 tosylate solutions.

Preparation of Aqueous Solutions
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Weighing: Accurately weigh the desired amount of TMPyP4 tosylate crystalline solid in a

suitable container.

Solvent Addition: Add the required volume of high-purity water or an appropriate aqueous

buffer (e.g., PBS, pH 7.2) to the solid.

Dissolution: Agitate the mixture. If the solid does not dissolve readily, the use of

ultrasonication is recommended to facilitate dissolution.[5][6][7] Gentle warming may also be

applied, but care should be taken to avoid degradation.[1][8]

Storage: Aqueous solutions of TMPyP4 tosylate are not recommended for long-term

storage. It is advisable to prepare fresh solutions for each experiment or store them for no

more than one day.[10]

Preparation of DMSO Solutions
Weighing: Accurately weigh the desired amount of TMPyP4 tosylate crystalline solid in a

suitable container.

Solvent Addition: Add the required volume of high-purity DMSO to the solid.

Dissolution: Agitate the mixture. To achieve higher concentrations, ultrasonication is often

necessary.[5][6][7] Gentle warming can also be employed to aid dissolution.[1][8]

Storage: For longer-term storage of stock solutions, DMSO is generally preferred over

aqueous solutions. Store at -20°C for optimal stability.

Mechanism of Action: G-Quadruplex Stabilization
and Telomerase Inhibition
TMPyP4 is a cationic porphyrin that functions as a G-quadruplex stabilizer. G-quadruplexes are

secondary structures formed in guanine-rich nucleic acid sequences, which are notably present

in telomeres and promoter regions of oncogenes. By binding to and stabilizing these structures,

TMPyP4 inhibits the activity of telomerase, an enzyme crucial for maintaining telomere length

in cancer cells. This inhibition leads to telomere shortening, cellular senescence, and

apoptosis, thereby exerting its anti-tumor effects.
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The following diagram illustrates the mechanism of telomerase inhibition by TMPyP4.
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Caption: Mechanism of telomerase inhibition by TMPyP4 tosylate.

Experimental Workflow: Investigating the Effects of
TMPyP4 on Cancer Cells
The following diagram outlines a general experimental workflow to assess the biological effects

of TMPyP4 tosylate on cancer cell lines. This workflow is based on methodologies described

in the scientific literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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